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Compound of Interest

Compound Name: RS102895

Cat. No.: B15602449

For Immediate Implementation: Essential Safety and Logistical Protocols for the Potent CCR2
Antagonist, RS102895.

This document provides crucial, actionable guidance for laboratory professionals engaged in
research and development involving RS102895. Adherence to these protocols is paramount to
ensure personnel safety, experimental integrity, and proper environmental stewardship. This
guide will serve as a centralized resource for operational procedures, personal protective
equipment (PPE) requirements, and disposal plans, directly addressing the specific challenges
of handling this potent chemical compound.

Hazard Identification and Personal Protective
Equipment (PPE)

RS102895 (hydrochloride) is classified with the following hazards:

Acute oral toxicity (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1]
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Due to these potential hazards, the following personal protective equipment is mandatory when

handling RS102895:

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and

irritation.[1]

Eye/Face Protection

Safety glasses with side-
shields or goggles; face shield

if splashing is a risk

To protect eyes from contact,
which can cause serious

irritation.[1]

Skin and Body Protection

Laboratory coat; consider
additional protective clothing

for larger quantities

To prevent contamination of

personal clothing and skin.[1]

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols are
generated, a NIOSH-approved

respirator is required.

To avoid inhalation, which may
cause respiratory tract

irritation.[1]

Operational and Handling Plan

2.1. Engineering Controls:

e All work with solid RS102895 should be conducted in a certified chemical fume hood to

minimize inhalation exposure.[1]

o Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.[1]

2.2. Safe Handling Practices:

e Avoid the formation of dust and aerosols.[1]

» Do not eat, drink, or smoke in areas where RS102895 is handled.[1]

» Wash hands thoroughly after handling and before leaving the laboratory.[1]
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e Prepare solutions in a well-ventilated area, preferably within a fume hood.

2.3. Storage:

Emergency Procedures

Emergency Situation

Store in a tightly sealed container in a cool, well-ventilated area.[1]
Recommended storage temperature is 4°C for the solid form.[1]
For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[2]

Keep away from direct sunlight and sources of ignition.[1]

Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash skin with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention if irritation persists.[1]

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

Inhalation ) ) . ] )
give oxygen. Seek immediate medical attention.
[1]
Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[1]

Accidental Release

Evacuate personnel to a safe area. Wear
appropriate PPE. Absorb spills with an inert
material (e.g., vermiculite, sand) and place in a
sealed container for disposal. Ventilate the area
and wash the spill site after material pickup is

complete.[1]
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Disposal Plan

All waste containing RS102895 must be treated as hazardous chemical waste.
o Collect all solid and liquid waste in clearly labeled, sealed containers.

o Dispose of contaminated materials, including empty containers, according to federal, state,
and local environmental regulations. Do not allow the chemical to enter drains or
watercourses.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for RS102895:

Parameter Value Source
IC50 (CCR2) 360 nM [2][3][4]
IC50 (CCR1) > 10,000 nM (no effect) [2]1[3][4]
IC50 (ala receptor) 130 nM [21[3]1[4]
IC50 (ald receptor) 320 nM [21[3][4]
IC50 (5HT1a receptor) 470 nM [21[31[4]
In vivo Half-life (mice) Approximately 1 hour [5]1[6]

Experimental Protocols

Detailed Methodology for In Vivo Administration in a Murine Model

This protocol is based on a study investigating the in vivo effects of RS102895 on monocyte
recruitment.

Objective: To achieve and maintain a plasma concentration of RS102895 sufficient to block
CCR2 activity.

Materials:
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e RS102895 hydrochloride

» Sterile water for injection or a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-
80, 45% Saline)

» Syringes and needles for intraperitoneal (i.p.) injection
o Experimental animals (mice)
Procedure:
e Preparation of Dosing Solution:
o On the day of the experiment, prepare a fresh solution of RS102895.

o For a 5 mg/kg dose in a 20g mouse (0.1 mg per mouse), a 1 mg/mL stock solution can be
prepared. Dissolve RS102895 in a suitable vehicle. Ensure complete dissolution;
sonication may be used if necessary.[2]

e Administration:
o Administer RS102895 via intraperitoneal (i.p.) injection.

o Due to the short half-life of approximately 1 hour, a multi-dose regimen is required to
maintain effective plasma concentrations.[5][6]

o Adosing schedule of 5 mg/kg every 6 hours has been shown to be effective in blocking
monocyte migration.[5][6]

o Pharmacokinetic/Pharmacodynamic Monitoring:
o To confirm effective dosing, plasma levels can be monitored via mass spectrometry.[5]

o The biological effect can be assessed by analyzing monocyte recruitment to relevant
tissues (e.g., lymph nodes) via flow cytometry.[5]

Visualizing the Mechanism of Action
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RS102895 is a potent antagonist of the C-C chemokine receptor 2 (CCR2). The binding of its
cognate ligand, CCL2 (also known as MCP-1), to CCR2 initiates a signaling cascade that
promotes the migration of monocytes and other immune cells. By blocking this interaction,
RS102895 inhibits these downstream effects.
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Caption: CCR2 signaling pathway and the inhibitory action of RS102895.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Role of the CCL2-CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting -
PMC [pmc.ncbi.nlm.nih.gov]

e 2. academic.oup.com [academic.oup.com]
o 3. researchgate.net [researchgate.net]

e 4. Optimized dosing of a CCR2 antagonist for amplification of vaccine immunity - PMC
[pmc.ncbi.nlm.nih.gov]

e 5. Frontiers | Targeting the CCL2/CCR2 Axis in Cancer Immunotherapy: One Stone, Three
Birds? [frontiersin.org]

» 6. Optimized dosing of a CCR2 antagonist for amplification of vaccine immunity - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Navigating the Safe Handling of RS102895: A
Comprehensive Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602449#personal-protective-equipment-for-
handling-rs102895]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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